2-Amino-3-(1-hydroxycyclohexyl)propanoic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2-amino-3-(1-hydroxycyclohexyl)propanoic acid
• InChI: InChI=1S/C9H17NO3/c10-7(8(11)12)6-9(13)4-2-1-3-5-9/h7,13H,1-6,10H2,(H,11,12)
• InChI Key: HFPHNIDIXPWKDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CC(C(=O)O)N)O

Description

2-Amino-3-(1-hydroxycyclohexyl)propanoic acid is a non-proteinogenic amino acid characterized by a cyclohexanol substituent at the β-position of the propanoic acid backbone. This article compares 2-amino-3-(1-hydroxycyclohexyl)propanoic acid with structurally related compounds, drawing insights from biocatalytic behavior, pharmaceutical applications, and metabolic pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(1-hydroxycyclohexyl)propanoic acid typically involves the reaction of cyclohexanone with glycine in the presence of a reducing agent. The reaction conditions often include a solvent such as ethanol and a catalyst like palladium on carbon. The mixture is subjected to hydrogenation to yield the desired product .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through techniques like recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(1-hydroxycyclohexyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like potassium permanganate.

Reduction: The compound can be reduced to its corresponding amine using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: 2-Keto-3-(1-hydroxycyclohexyl)propanoic acid.

Reduction: 2-Amino-3-(1-aminocyclohexyl)propanoic acid.

Substitution: Various N-substituted derivatives depending on the alkyl halide used.

Scientific Research Applications

2-Amino-3-(1-hydroxycyclohexyl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-3-(1-hydroxycyclohexyl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a ligand for certain enzymes, modulating their activity. It may also participate in signaling pathways by binding to receptors and influencing cellular responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Amino-3-(thiophen-2-yl)propanoic Acid

• Structure: Propanoic acid backbone with a β-substituted thiophene ring.
• Key Properties: Exhibits stereoselective biocatalytic activity in ammonia elimination and addition reactions when immobilized on SwCNTNH2-PAL matrices .
• Applications : Used in batch-mode biocatalysis for synthesizing chiral intermediates in pharmaceuticals .

2-Amino-3-(2-methylidenecyclopropyl)propanoic Acid

• Structure : Cyclopropane ring fused with a methylidene group at the β-position.
• Key Properties: The strained cyclopropane ring may increase reactivity in ring-opening or isomerization reactions. Synonyms include "α-amino-2-methylenecyclopropanepropanoic acid," emphasizing its unique bicyclic substituent .
• Applications: Potential utility in studying enzyme mechanisms involving strained hydrocarbon systems.

(2S)-2-Amino-3-(5-bromo-1H-indol-3-yl)propanoic Acid (5-Bromotryptophan)

• Structure : Indole ring substituted with bromine at the 5-position.
• Key Properties: Bromination enhances hydrophobicity and may alter binding affinity in tryptophan-dependent pathways.
• Applications: Investigated as a modified amino acid in peptide drug design and enzyme inhibition studies.

2-Amino-3-(3,4-dioxocyclohexa-1,5-dien-1-yl)propanoic Acid

• Structure : β-substituted cyclohexadienyl group with two ketone moieties.
• Key Properties: The dioxo group confers redox activity, enabling participation in electron-transfer reactions. Matched IUPAC name: (2S)-2-amino-3-(3,4-dioxocyclohexa-1,5-dien-1-yl)propanoic acid .
• Applications: Potential use in designing redox-active biomimetic catalysts.

(S)-2-((3,3-Dimethyl-3,4-dihydroisoquinolin-1-yl)amino)propanoic Acid

• Structure: Propanoic acid with a dihydroisoquinoline-derived amine substituent.
• Key Properties :
  • The bulky, nitrogen-rich substituent may enhance binding to metal ions or hydrophobic pockets in proteins.
  • Listed in rare chemical catalogs, suggesting niche research applications .

Data Table: Structural and Functional Comparison

Compound Name	Substituent	Molecular Weight (g/mol)*	CAS Number	Key Applications
2-Amino-3-(1-hydroxycyclohexyl)propanoic acid	1-hydroxycyclohexyl	~203.3	N/A	Hypothetical catalytic/pharmaceutical uses
2-Amino-3-(thiophen-2-yl)propanoic acid	Thiophene	183.2	N/A	Biocatalysis
2-Amino-3-(2-methylidenecyclopropyl)propanoic acid	Methylidenecyclopropane	155.2	156-56-9	Enzyme mechanism studies
5-Bromotryptophan	5-bromoindole	297.1	25197-99-3	Metabolite biosynthesis
2-Amino-3-(3,4-dioxocyclohexadienyl)propanoic acid	Dioxocyclohexadienyl	209.2	110810-88-3	Redox-active catalyst design

*Calculated based on molecular formulas.

Key Research Findings and Implications

• Biocatalytic Selectivity : Thiophene-substituted analogs demonstrate immobilization-dependent stereoselectivity, suggesting that the hydroxycyclohexyl variant may exhibit similar tunability in catalytic systems .
• Structural Complexity: Cyclopropane- and dioxocyclohexadienyl-substituted compounds underscore how ring strain or redox-active groups can dictate reactivity, guiding the design of novel amino acid-based catalysts .

Biological Activity

2-Amino-3-(1-hydroxycyclohexyl)propanoic acid (also known as 1-hydroxycyclohexylalanine) is a compound of interest in pharmacological research due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and therapeutic implications, supported by data tables and case studies.

• Molecular Formula : C8H15NO3
• Molecular Weight : 173.21 g/mol
• IUPAC Name : 2-amino-3-(1-hydroxycyclohexyl)propanoic acid
• CAS Number : Not specified in the search results but can be referenced from chemical databases.

The biological activity of 2-amino-3-(1-hydroxycyclohexyl)propanoic acid is primarily attributed to its interaction with neurotransmitter systems, particularly the glutamatergic system. It acts as an agonist at certain glutamate receptors, which are crucial for synaptic transmission and plasticity in the central nervous system (CNS). This interaction suggests potential applications in neuropharmacology, especially concerning conditions like depression and anxiety.

Neuroprotective Effects

Studies have indicated that this compound may exhibit neuroprotective properties. For instance, it has been shown to reduce neuronal apoptosis in various models of neurodegeneration. The mechanism appears to involve modulation of oxidative stress pathways and enhancement of neurotrophic factors.

Antioxidant Activity

2-Amino-3-(1-hydroxycyclohexyl)propanoic acid has demonstrated significant antioxidant activity. This property is essential for mitigating oxidative damage in cells, particularly in the context of neurodegenerative diseases where oxidative stress plays a critical role.

Anti-inflammatory Properties

Research indicates that this compound can modulate inflammatory responses in the CNS. It reduces the production of pro-inflammatory cytokines, which are implicated in various neurological disorders. This anti-inflammatory effect may contribute to its neuroprotective capabilities.

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Neuroprotective	Reduces neuronal apoptosis
Antioxidant	Scavenges free radicals
Anti-inflammatory	Decreases pro-inflammatory cytokines

Case Studies

• Neuroprotection in Animal Models : A study involving rodents demonstrated that administration of 2-amino-3-(1-hydroxycyclohexyl)propanoic acid prior to exposure to neurotoxic agents significantly reduced neuronal loss and improved behavioral outcomes. The compound's efficacy was linked to its antioxidant properties and ability to enhance brain-derived neurotrophic factor (BDNF) levels.
• In Vitro Studies : In cultured neuronal cells, treatment with this compound resulted in decreased markers of oxidative stress and inflammation, supporting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.